Cas no 1805505-85-4 (2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine
• CAS No: 1805505-85-4
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4881315
• Update Time: 2025-11-06

2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-3-1-2(7(11,12)13)6(15)14-4(3)5(9)10/h1,5H,(H,14,15)
• InChI Key： RUMDSRZPLVJKKF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805505-85-4)

The compound 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805505-85-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemicals and pharmaceutical research. Its unique molecular structure, characterized by multiple fluorine substitutions, makes it a valuable intermediate in the synthesis of advanced crop protection agents and bioactive molecules. The presence of difluoromethyl, fluoro, and trifluoromethyl groups enhances its reactivity and selectivity, which are critical for modern precision agriculture and drug discovery.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine has surged due to their exceptional stability and bioavailability. Researchers and industry professionals frequently search for terms such as "fluoropyridine applications", "agrochemical intermediates", and "sustainable crop solutions", reflecting the growing interest in eco-friendly and efficient chemical solutions. This compound aligns with these trends, as its derivatives are often used to develop next-generation pesticides with lower environmental impact.

The synthesis of CAS No. 1805505-85-4 involves sophisticated fluorination techniques, which are a hot topic in organic chemistry. Innovations in catalytic fluorination and green chemistry have made the production of such compounds more sustainable. This is particularly relevant given the increasing focus on carbon footprint reduction and green synthesis in the chemical industry. The compound's hydroxy and trifluoromethyl groups also make it a versatile building block for heterocyclic chemistry, a field that is rapidly expanding due to its applications in medicinal chemistry and material science.

Another area where 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine shows promise is in the development of fluorinated pharmaceuticals. Fluorine-containing compounds are known for their ability to improve drug metabolism and target specificity, which are key factors in the search for novel therapeutics. Searches for "fluorine in drug design" and "pyridine derivatives in medicine" highlight the relevance of this compound in cutting-edge research.

From an industrial perspective, the scalability of CAS No. 1805505-85-4 is a critical consideration. Manufacturers and researchers often inquire about "bulk synthesis of fluoropyridines" and "cost-effective fluorination methods". The compound's compatibility with large-scale production processes makes it a viable candidate for commercial applications, particularly in regions with stringent environmental regulations and a push for sustainable agriculture.

In summary, 2-(Difluoromethyl)-3-fluoro-6-hydroxy-5-(trifluoromethyl)pyridine (CAS No. 1805505-85-4) represents a fascinating intersection of agrochemical innovation, pharmaceutical advancement, and sustainable chemistry. Its multifaceted applications and alignment with current industry trends ensure its continued relevance in scientific and industrial communities. As research progresses, this compound is likely to play a pivotal role in addressing global challenges such as food security and healthcare innovation.